3-Ethyl-3,5-dihydroxypentanoic acid

• CAS No.: 55095-03-9
• Molecular Formula: C7H14O4
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 3-ethyl-3,5-dihydroxypentanoic acid
• InChI: InChI=1S/C7H14O4/c1-2-7(11,3-4-8)5-6(9)10/h8,11H,2-5H2,1H3,(H,9,10)
• InChI Key: INOVYOSRBMQWPJ-UHFFFAOYSA-N
• SMILES: CCC(CCO)(CC(=O)O)O
• Synonyms: homomevalonate; homomevalonic acid

Description

3-Ethyl-3,5-dihydroxypentanoic acid (CAS 55095-03-9), also termed homomevalonic acid, is a branched pentanoic acid derivative with hydroxyl groups at positions 3 and 5 and an ethyl substituent at position 2. Its molecular formula is C₇H₁₄O₄, distinguishing it from structurally related compounds like mevalonic acid (3-methyl analog) and statin-derived diols .

Comparison with Similar Compounds

Key Observations:

Substituent Effects: The ethyl group in homomevalonic acid increases steric bulk and lipophilicity compared to the methyl group in mevalonic acid. This may alter enzyme binding or metabolic stability in biosynthetic pathways . Amino-substituted analogs like ADPA (4-amino-3,5-dihydroxypentanoic acid) exhibit distinct bioactivity, such as incorporation into antimicrobial peptides (thalassospiramides) .

Stereochemical Considerations: The (3R)-syn-3,5-dihydroxypentanoic acid in statins highlights the importance of stereochemistry in biological activity.

Synthetic Accessibility :

• Homomevalonic acid can likely be synthesized via β-hydroxy ketone reduction (Evans/Prasad methods), similar to syn-1,3-diol preparation in statin precursors . Enantioselective approaches, such as using tert-butyl esters and magnesium salts (as in ADPA synthesis), may enhance stereocontrol .